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Compound of Interest

Compound Name: Dimethylvinphos

Cat. No.: B1214305 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the application of the QuEChERS (Quick, Easy,

Cheap, Effective, Rugged, and Safe) methodology for the extraction and cleanup of

Dimethylvinphos residues from various sample matrices, particularly in food products.

Dimethylvinphos, an organophosphate insecticide, requires sensitive and efficient analytical

methods for its detection to ensure food safety and environmental monitoring.

Introduction
The QuEChERS method has become a cornerstone in pesticide residue analysis due to its

simplicity, speed, and minimal solvent consumption.[1] It is a two-step process involving an

initial extraction with acetonitrile followed by a dispersive solid-phase extraction (dSPE)

cleanup to remove interfering matrix components.[2] This application note details a standard

QuEChERS protocol applicable to the analysis of Dimethylvinphos and other

organophosphate pesticides, along with expected performance data based on representative

compounds from this class.

Principle
The QuEChERS procedure begins with the homogenization of the sample, followed by

extraction with acetonitrile in the presence of salts (typically magnesium sulfate and sodium
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chloride) to induce phase separation and drive the pesticides into the organic layer.[1] A

subsequent cleanup step, known as dispersive solid-phase extraction (dSPE), is performed on

an aliquot of the acetonitrile extract. This involves adding a small amount of sorbent material,

such as primary secondary amine (PSA), to remove matrix co-extractives like organic acids,

sugars, and fatty acids.[3][4] The final cleaned extract is then suitable for analysis by gas

chromatography (GC) or liquid chromatography (LC), often coupled with mass spectrometry

(MS).

Experimental Protocols
Apparatus and Reagents

Apparatus:

High-speed homogenizer (e.g., Ultra-Turrax)

Centrifuge capable of at least 4000 rpm

50 mL and 15 mL polypropylene centrifuge tubes with screw caps

Vortex mixer

Analytical balance

Micropipettes

Syringes and syringe filters (0.22 µm)

GC-MS or LC-MS/MS system

Reagents:

Acetonitrile (ACN), HPLC or pesticide residue grade

Anhydrous magnesium sulfate (MgSO₄)

Sodium chloride (NaCl)

Primary Secondary Amine (PSA) sorbent

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubmed.ncbi.nlm.nih.gov/31965341/
https://www.researchgate.net/publication/263441450_DETERMINATION_OF_ORGANOPHOSPHORUS_PESTICIDE_RESIDUES_IN_WHEAT_AND_RICE_BY_QuEChERS_METHOD
https://www.scielo.org.mx/scielo.php?script=sci_arttext&pid=S2007-33802019000200204
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214305?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Graphitized Carbon Black (GCB) (for pigmented samples)

C18 sorbent (for fatty matrices)

Dimethylvinphos analytical standard

Internal standards (e.g., Triphenylphosphate)

Standard QuEChERS Protocol (AOAC 2007.01 Method)
This protocol is a widely accepted version of the QuEChERS method suitable for a variety of

food matrices.

Sample Homogenization:

Weigh 10-15 g of a representative portion of the sample into a 50 mL centrifuge tube.

For dry samples, add an appropriate amount of deionized water to achieve a total water

content of about 80-90%.

Add an internal standard solution.

Add 15 mL of 1% acetic acid in acetonitrile.

Homogenize at high speed for 1-2 minutes.

Extraction:

Add 6 g of anhydrous MgSO₄ and 1.5 g of anhydrous sodium acetate.

Immediately cap the tube and shake vigorously for 1 minute.

Centrifuge at ≥ 4000 rpm for 5 minutes.

Dispersive Solid-Phase Extraction (dSPE) Cleanup:

Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL dSPE tube.

The composition of the dSPE tube depends on the sample matrix:
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General Fruits and Vegetables: 150 mg anhydrous MgSO₄, 50 mg PSA.

Pigmented Fruits and Vegetables: 150 mg anhydrous MgSO₄, 50 mg PSA, and 7.5-50

mg GCB.

Fatty Matrices: 150 mg anhydrous MgSO₄, 50 mg PSA, and 50 mg C18.

Vortex the dSPE tube for 30 seconds.

Centrifuge at a high speed for 2-5 minutes.

Final Extract Preparation:

Take an aliquot of the supernatant.

Filter through a 0.22 µm syringe filter.

The extract is now ready for GC-MS or LC-MS/MS analysis.

Data Presentation
While specific performance data for Dimethylvinphos using this exact protocol is not readily

available in the cited literature, the QuEChERS method has been extensively validated for

numerous organophosphate pesticides across various food matrices. The following table

summarizes representative performance data for several organophosphates, which

demonstrates the expected efficacy of the method for Dimethylvinphos. Recoveries are

generally within the acceptable range of 70-120% with relative standard deviations (RSDs)

below 20%.[1][2][5]
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Organophosph
ate Pesticide

Matrix
Spiking Level
(ng/g)

Recovery (%) RSD (%)

Chlorpyrifos Apple 100 95 5

Malathion Lettuce 100 98 6

Diazinon Grape 50 92 8

Methamidophos Tomato 50 85 11

Acephate Orange 100 88 9

This table presents representative data for common organophosphate pesticides to illustrate

the expected performance of the QuEChERS method. Actual results for Dimethylvinphos may

vary depending on the specific matrix and experimental conditions.

Visualization
Experimental Workflow Diagram

Sample Preparation Extraction dSPE Cleanup Analysis
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Analysis
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Caption: QuEChERS workflow for Dimethylvinphos analysis.

Conclusion
The QuEChERS method provides a rapid, efficient, and reliable approach for the extraction and

cleanup of Dimethylvinphos and other organophosphate pesticide residues from a wide range

of food matrices. The protocol described in this application note, based on the AOAC Official

Method 2007.01, is a robust starting point for method development and routine analysis. While

specific performance data for Dimethylvinphos should be validated in-house, the extensive
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data available for other organophosphates strongly supports the suitability of the QuEChERS

technique for this application, ensuring accurate and reproducible results for food safety and

regulatory compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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